Cas no 158659-90-6 (1,3-Cyclohexadiene-1,2-diol, 6-(1-hydroxyethylidene)- (9CI))

• Product Name: 1,3-Cyclohexadiene-1,2-diol, 6-(1-hydroxyethylidene)- (9CI)
• CAS No: 158659-90-6
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 108958
• Update Time: 2024-01-24

1,3-Cyclohexadiene-1,2-diol, 6-(1-hydroxyethylidene)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexadiene-1,2-diol, 6-(1-hydroxyethylidene)- (9CI)
• 1,3-Cyclohexadiene-1,2-diol,6-(1-hydroxyethylidene)-
• 1,3-Cyclohexadiene-1,2-diol, 6-(1-hydroxyethylidene)-

• Inchi： 1S/C8H10O3/c1-5(9)6-3-2-4-7(10)8(6)11/h2,4,9-11H,3H2,1H3
• InChI Key： XOHBTZYKLUAOQO-UHFFFAOYSA-N
• SMILES： C1(O)C(=C(O)C)CC=CC=1O

Computed Properties

• Exact Mass: 154.063
• Monoisotopic Mass: 154.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 60.7A^2

Experimental Properties

• Density: 1.455±0.06 g/cm3(Predicted)
• Boiling Point: 397.2±42.0 °C(Predicted)
• PSA: 60.69
• pka: 9.66±0.20(Predicted)